Cas no 38898-06-5 (3-(5-nitrofuran-2-yl)propanoic acid)

• Product Name: 3-(5-nitrofuran-2-yl)propanoic acid
• CAS No: 38898-06-5
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 1493665
• PubChem ID: 148270
• Update Time: 2025-08-04

3-(5-nitrofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrofuran-2-yl)propanoic acid
• 2-Furanpropanoic acid, 5-nitro-
• EN300-1829938
• 38898-06-5
• SCHEMBL11731878
• 3-(5-nitro-2-furyl)propanoic acid
• AKOS015904685
• 5-Nitro-2-furanpropanoic acid
• DTXSID70192143
• 3-(5-nitro-furan-2-yl)-propionic acid
• AM20100029

• Inchi： 1S/C7H7NO5/c9-7(10)4-2-5-1-3-6(13-5)8(11)12/h1,3H,2,4H2,(H,9,10)
• InChI Key： YOYKRMULSQTSIS-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.03241
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 93.58

Additional information on 3-(5-nitrofuran-2-yl)propanoic acid

3-(5-Nitrofuran-2-yl)Propanoic Acid: A Comprehensive Overview

3-(5-Nitrofuran-2-yl)Propanoic Acid, also known by its CAS number 38898-06-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a nitrofuran moiety with a propanoic acid group. The nitrofuran ring, a five-membered aromatic structure with one oxygen atom and a nitro group, plays a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of 3-(5-Nitrofuran-2-yl)Propanoic Acid involves a series of well-established organic reactions. Typically, the starting material is furan, which undergoes nitration to introduce the nitro group at the 5-position. Subsequent oxidation and coupling reactions are employed to attach the propanoic acid group at the 2-position of the furan ring. This multi-step synthesis pathway ensures high purity and structural integrity, making it suitable for various applications in research and industry.

Recent studies have highlighted the potential of 3-(5-Nitrofuran-2-yl)Propanoic Acid as a precursor for bioactive compounds. For instance, researchers have explored its role in drug design, particularly in the development of anti-inflammatory and anti-tumor agents. The nitro group in the furan ring is known to exhibit strong electron-withdrawing effects, which can enhance the compound's reactivity and bioavailability. This makes it an attractive candidate for further pharmacological studies.

In terms of physical properties, 3-(5-Nitrofuran-2-yl)Propanoic Acid is a crystalline solid with a melting point of approximately 160°C. Its solubility in polar solvents such as water and ethanol is moderate, which facilitates its use in various chemical reactions and analytical techniques. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the nitrofuran ring and the propanoic acid group.

The biological activity of 3-(5-Nitrofuran-2-yl)Propanoic Acid has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. For example, it has shown promising results in suppressing cyclooxygenase (COX)-2 activity, which is a key enzyme involved in inflammatory processes. Additionally, preliminary studies suggest that this compound may exhibit anti-proliferative effects on cancer cells, making it a potential candidate for anticancer drug development.

The application of CAS No 38898-06-5 extends beyond pharmacology into other areas such as agrochemicals and material science. In agrochemistry, derivatives of this compound have been investigated for their potential as fungicides or herbicides due to their ability to disrupt cellular processes in pathogens. In material science, researchers are exploring its use as a building block for advanced materials with tailored electronic properties.

In conclusion, 3-(5-Nitrofuran-2-yl)Propanoic Acid, or CAS No 38898-06-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological activity, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.